Cas no 1346691-97-1 ((5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methanamine)

• Product Name: (5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methanamine
• CAS No: 1346691-97-1
• MF: C₁₂H₁₀ClFN₂
• MW: 236.672605037689
• CID: 1034685
• PubChem ID: 71301577
• Update Time: 2025-05-19

(5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methanamine
• (5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methamine
• [5-(4-chloro-3-fluorophenyl)pyridin-3-yl]methanamine
• DTXSID80744394
• DB-235165
• 1346691-97-1
• 1-[5-(4-Chloro-3-fluorophenyl)pyridin-3-yl]methanamine

• Inchi： 1S/C12H10ClFN2/c13-11-2-1-9(4-12(11)14)10-3-8(5-15)6-16-7-10/h1-4,6-7H,5,15H2
• InChI Key： ZHDLMJJOUXHFBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1C=NC=C(CN)C=1

Computed Properties

• Exact Mass: 236.0516542g/mol
• Monoisotopic Mass: 236.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methanamine

Introduction to (5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methanamine and Its Significance in Modern Chemical Biology

Compound with the CAS number 1346691-97-1 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically identified as (5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methanamine, presents a unique combination of aromatic and heterocyclic functionalities that make it a promising candidate for various biological applications. This introduction aims to delve into the properties, potential applications, and the latest research findings associated with this compound.

The chemical structure of (5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methanamine consists of a pyridine ring substituted at the 5-position with a (4-Chloro-3-fluorophenyl) group, and an amine functional group at the 3-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited for designing novel bioactive compounds. The presence of both chloro and fluoro substituents on the aromatic ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for drug development.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways relevant to human health and disease. The compound 1346691-97-1 has emerged as a key player in this domain due to its ability to interact with various biological targets. One of the most intriguing aspects of this molecule is its potential as an intermediate in the synthesis of more complex pharmacophores. The pyridine core is a well-known motif in medicinal chemistry, often found in drugs that target neurological disorders, infectious diseases, and cancer.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom at the 3-position of the phenyl ring in (5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methanamine plays a crucial role in modulating the bioactivity of the molecule. Fluorine atoms are known to influence metabolic stability, binding affinity, and pharmacokinetic properties of drugs. This has led to an increased interest in developing fluorinated analogs as they often exhibit improved efficacy and reduced side effects compared to their non-fluorinated counterparts.

The amine functional group at the 3-position of the pyridine ring in (5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methanamine provides a site for further derivatization, allowing chemists to explore a wide range of structural modifications. This flexibility has enabled researchers to design molecules with tailored biological activities. For instance, modifications at this position can alter the solubility, permeability, and binding interactions of the compound with biological targets.

In the realm of drug discovery, virtual screening and high-throughput screening (HTS) have become indispensable tools for identifying potential drug candidates. The structural features of (5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methanamine make it an ideal candidate for these screening processes. Computational methods such as molecular docking and pharmacophore modeling have been employed to predict its interactions with various biological targets. These studies have revealed that this compound can bind to enzymes and receptors involved in critical biological pathways.

One area where this compound has shown promise is in the treatment of neurological disorders. Research indicates that modulators targeting specific neurotransmitter systems can alleviate symptoms associated with conditions such as Alzheimer's disease, Parkinson's disease, and depression. The unique structural features of (5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methanamine suggest that it may interact with neurotransmitter receptors or enzymes, potentially offering therapeutic benefits.

The synthesis of fluorinated pyridine derivatives remains a challenging yet rewarding endeavor in synthetic chemistry. The compound 1346691-97-1 exemplifies the complexity involved in constructing such molecules while maintaining high yields and purity. Advanced synthetic techniques, including cross-coupling reactions and transition metal catalysis, have been instrumental in achieving these goals. These methods allow chemists to introduce fluorine atoms and other functional groups at specific positions within the molecular framework.

The role of computational chemistry in understanding the behavior of complex molecules cannot be overstated. By leveraging computational tools, researchers can gain insights into the electronic structure, reactivity, and interactions of compounds like (5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methanamine. These insights are crucial for designing molecules with enhanced bioactivity and improved pharmacokinetic profiles.

In conclusion, compound CAS number 1346691-97-1, specifically identified as (5-(4-Chloro-3-fluorophenyl)pyridin-3-yl)methanamine, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for designing novel bioactive compounds with potential applications in treating various diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this are poised to play a pivotal role in shaping the future of medicine.